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Compound of Interest

Compound Name: (2S,5S)-2,5-dimethylmorpholine

Cat. No.: B170494

(2S,5S)-2,5-dimethylmorpholine is a heterocyclic organic compound. The quantitative
physicochemical properties are summarized in the table below for clear reference.

Property Value

Molecular Formula CeH13NO

Molecular Weight 115.17 g/mol [1][2], 115.176][3], 115.18[4]
Monoisotopic Mass 115.099714038 Da

CAS Number 1258277-12-1[1][3]

IUPAC Name (2S,5S)-2,5-dimethylmorpholine[1]

Experimental Determination of Molecular Weight

The molecular weight of a small organic molecule like (2S,5S)-2,5-dimethylmorpholine is
most accurately determined using mass spectrometry. This technique measures the mass-to-
charge ratio (m/z) of ionized molecules.[1][5]

Experimental Protocol: Molecular Weight Determination
by Mass Spectrometry

This protocol outlines a general procedure for determining the molecular weight of a solid
organic compound using a high-resolution mass spectrometer.
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. Sample Preparation:

Dissolve a small amount (typically <1 mg) of (2S,5S)-2,5-dimethylmorpholine in a suitable
volatile solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 1
mg/mL.

The sample solution should be clear and free of particulate matter. If necessary, filter the
solution.

. Instrument Calibration:

Calibrate the mass spectrometer using a known reference standard that provides ions of
known m/z across the desired mass range. This internal calibration is crucial for achieving
high mass accuracy.

. lonization:
Introduce the sample solution into the ion source of the mass spectrometer.

Common ionization techniques for small molecules include Electrospray lonization (ESI) or
Electron Impact (El). ESI is a soft ionization technique that often leaves the molecule intact,
which is ideal for molecular weight determination.

. Mass Analysis:
The generated ions are transferred to the mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z). Common
mass analyzers include Time-of-Flight (TOF) and Orbitrap.

. Detection:
The separated ions are detected, and their abundance is recorded as a function of their m/z.

The resulting mass spectrum will show a peak corresponding to the molecular ion. For
(2S,5S)-2,5-dimethylmorpholine, this would be [M+H]* (protonated molecule) in positive
ion mode ESI, with an expected m/z of approximately 116.107.
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6. Data Analysis:

e The peak with the highest m/z value in the mass spectrum typically corresponds to the
molecular ion.

e The accurate mass measurement of this ion allows for the confirmation of the elemental
composition of the molecule.

Workflow for Molecular Weight Determination

The following diagram illustrates the typical workflow for determining the molecular weight of an
organic compound using mass spectrometry.
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Caption: Workflow of molecular weight determination by mass spectrometry.

Biological Significance of Morpholine Derivatives

While specific signaling pathways for (2S,5S)-2,5-dimethylmorpholine are not extensively
documented in publicly available literature, the morpholine ring is a privileged scaffold in
medicinal chemistry. Morpholine and its derivatives are known to exhibit a wide range of
biological activities, including anticancer, antibacterial, antifungal, and anti-inflammatory
properties.[6] The presence of the morpholine moiety in a molecule can improve its
pharmacokinetic profile.

For instance, various morpholine derivatives have been synthesized and evaluated for their
cytotoxic effects against cancer cell lines. Some have been shown to induce apoptosis and cell
cycle arrest in cancerous cells.[6] The general biological activities of the morpholine scaffold
are depicted in the diagram below.
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Caption: Biological activities of morpholine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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